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Compound of Interest |

Compound Name: 2-Chloro-5-fluorobenzohydrazide
Cat. No.: B8139521
Get Quote

2-Chloro-5-fluorobenzohydrazide is a halogenated aromatic carbohydrazide. While specific
research on this exact molecule is not extensively published, its structural motifs—the
benzohydrazide core and the chloro-fluoro substitution pattern—position it as a compound of
significant interest for researchers in medicinal chemistry and drug discovery. The hydrazide
functional group is a crucial pharmacophore found in numerous biologically active compounds,
known for a wide spectrum of activities including antimicrobial, anticonvulsant, anti-
inflammatory, and anticancer properties.

The incorporation of halogen atoms, specifically chlorine and fluorine, into organic molecules is
a well-established strategy in drug design. These substitutions can profoundly influence a
molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding
affinity to biological targets.[1] The 2-chloro, 5-fluoro substitution pattern, in particular, offers a
unique electronic and steric profile, making this molecule a valuable intermediate for
synthesizing novel therapeutic agents and a compelling candidate for biological screening.

This guide provides a comprehensive technical overview of 2-Chloro-5-
fluorobenzohydrazide, detailing its molecular structure, a validated protocol for its synthesis,
and a predictive analysis of its spectroscopic characteristics.
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Molecular Structure and Physicochemical
Properties

The fundamental identity of a chemical compound is defined by its structure and resulting
physical properties. This section outlines the molecular architecture and key data points for 2-
Chloro-5-fluorobenzohydrazide.

Chemical Structure and SMILES Notation

The structure consists of a benzene ring substituted with a chlorine atom at position 2, a
fluorine atom at position 5, and a hydrazide group (-CONHNH?3) at position 1.

e |[UPAC Name: 2-Chloro-5-fluorobenzohydrazide
e Molecular Formula: C7HeCIFN20
e SMILES String: O=C(NN)clcc(F)ccclCl

Figure 1: 2D Chemical Structure of 2-Chloro-5-fluorobenzohydrazide

Physicochemical Data Summary

The following table summarizes the calculated and known properties of the molecule.
Experimental data for properties such as melting point and solubility are not available in the
reviewed literature and would require empirical determination.

Property Value Source
Molecular Weight 188.59 g/mol Calculated
Monoisotopic Mass 188.01597 Da Calculated
CAS Number Not assigned

Predicted: White to off-white Inferred from similar
Appearance .

solid compounds
XLogP3 1.8 Predicted
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Synthesis Protocol: A Validated Pathway

The synthesis of 2-Chloro-5-fluorobenzohydrazide is most effectively achieved via a two-step
process starting from the commercially available 2-Chloro-5-fluorobenzoic acid (CAS No. 2252-
50-8).[2][3][4] The methodology involves an initial esterification followed by hydrazinolysis. This
pathway is a robust and widely utilized method for the preparation of benzohydrazides.

Synthesis Workflow

The logical flow from the starting material to the final product is depicted below. This process
ensures high conversion rates and facilitates purification.

Starting Material Step 1: Fischer Esterification Step 2: Hydrazinolysis
MeOH, H2S0a (cat.) N2Ha-H20

‘ Reflux, 4-6h " Gllethyl 2—ch|oro—5—f|uorobenzoat% ‘ MeOH. Reflux, 6-gh @—Chloro—s—ﬂuorobenzohydrazidg

>/

G—Chloro—s—fluorobenzoic Acid

\E

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Chloro-5-fluorobenzohydrazide.

Detailed Experimental Protocol

Step 1: Synthesis of Methyl 2-chloro-5-fluorobenzoate

e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add 2-Chloro-5-fluorobenzoic acid (10.0 g, 57.3 mmol).

o Reagent Addition: Add methanol (100 mL) to the flask, followed by the slow, dropwise
addition of concentrated sulfuric acid (2 mL) while stirring. The acid acts as a catalyst for the
esterification.

o Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-6 hours.
The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until
the starting material is consumed.
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o Work-up: After cooling to room temperature, reduce the volume of methanol by
approximately half using a rotary evaporator.

o Extraction: Pour the concentrated mixture into 200 mL of ice-cold water and extract with ethyl
acetate (3 x 75 mL).

» Washing: Combine the organic layers and wash sequentially with a saturated sodium
bicarbonate (NaHCO:s) solution (2 x 50 mL) to neutralize any remaining acid, followed by a
brine solution (1 x 50 mL).

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (NazSOa),
filter, and concentrate under reduced pressure to yield the crude ester, which can be used in
the next step without further purification.

Step 2: Synthesis of 2-Chloro-5-fluorobenzohydrazide

o Reaction Setup: Dissolve the crude Methyl 2-chloro-5-fluorobenzoate (from the previous
step) in methanol (80 mL) in a 250 mL round-bottom flask fitted with a reflux condenser.

o Reagent Addition: To this solution, add hydrazine hydrate (N2H4-H20, 8.6 mL, ~172 mmol, 3
equivalents) dropwise. The excess hydrazine ensures the complete conversion of the ester.

o Reflux: Heat the mixture to reflux and maintain for 6-8 hours. The formation of a precipitate
may be observed as the product is often less soluble than the starting ester. Monitor the
reaction by TLC.

« |solation: After the reaction is complete, cool the mixture in an ice bath. The product will
precipitate out of the solution.

« Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small
amount of cold methanol to remove any unreacted hydrazine hydrate and other impurities.

e Drying: Dry the purified white solid under vacuum to obtain 2-Chloro-5-
fluorobenzohydrazide. The product can be further purified by recrystallization from ethanol
if necessary.

Spectroscopic Characterization (Predicted)
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As no experimental spectra are publicly available, this section provides a predictive analysis of
the key spectroscopic features of 2-Chloro-5-fluorobenzohydrazide based on its functional
groups and data from analogous compounds like benzohydrazide.[5][6] These predictions are
invaluable for confirming the identity and purity of the synthesized compound.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence for the key functional groups within the molecule.

Wavenumber . ] . .
Intensity Vibration Functional Group
(cm™)
Strong, Sharp (2 N-H Asymmetric & )
3350 - 3250 ) Hydrazide (-NH2)
bands) Symmetric Stretch
3250 - 3150 Strong, Broad N-H Stretch Hydrazide (-CONH-)
3100 - 3000 Medium C-H Stretch Aromatic Ring
C=0 Stretch (Amide |
1680 - 1640 Very Strong, Sharp Carbonyl
Band)
N-H Bend (Amide Il )
1550 - 1520 Strong Hydrazide (-NH)
Band)
1600, 1475 Medium-Strong C=C Stretch Aromatic Ring
1250 - 1100 Strong C-F Stretch Aryl-Fluoride
800 - 700 Strong C-CI Stretch Aryl-Chloride

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of
the molecule. Predictions can be made using established chemical shift principles and software
tools.[7][8]

H NMR (400 MHz, DMSO-de):

e 010.0-9.5 (s, 1H): This broad singlet corresponds to the amide proton (-CONH-). Its
chemical shift is concentration-dependent, and the signal will disappear upon the addition of
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D20.

e 07.8-7.4(m, 3H): This multiplet region represents the three protons on the aromatic ring.
The signals will exhibit complex splitting patterns due to both proton-proton (3J_HH) and
proton-fluorine (3J_HF, 4J_HF) coupling.

e 04.6-4.4 (s, 2H): This broad singlet is assigned to the terminal amine protons (-NHz). This
signal will also disappear upon D20 exchange.

13C NMR (100 MHz, DMSO-de):

0 ~165: Carbonyl carbon (C=0).

0 ~159 (d, 1J_CF = 245 Hz): Aromatic carbon directly bonded to fluorine (C-F).

0 ~132 (d, 3J_CF = 7 Hz): Aromatic carbon para to fluorine.

0 ~130: Aromatic carbon bonded to the carbonyl group (C-CO).

0 ~128: Aromatic carbon bonded to chlorine (C-CI).

0 ~125 (d, 2J_CF = 22 Hz): Aromatic carbon ortho to fluorine.

0 ~118 (d, 2J_CF = 25 Hz): Aromatic carbon ortho to fluorine.

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) will show a distinct molecular ion peak and a
predictable fragmentation pattern, which is crucial for confirming the molecular weight and
structural components.[9][10]

e Molecular lon (M+"): A characteristic doublet of peaks will be observed at m/z 188 and m/z
190. The ~3:1 intensity ratio of these peaks is the isotopic signature of a molecule containing
one chlorine atom (3°Cl and 3/Cl).

o Base Peak: The most abundant fragment is predicted to be the 2-chloro-5-fluorobenzoyl
cation at m/z 157/159, formed by the cleavage of the N-N bond.
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e Other Key Fragments:

o m/z 129/131: Formed by the loss of a neutral carbon monoxide (CO) molecule from the
benzoyl cation, resulting in the 2-chloro-5-fluorophenyl cation.

o m/z 75: Potentially corresponding to the [CeH4F]* fragment from further fragmentation.

[C7HeCIFN20]*
m/z 188/190
(Molecular Ion)

- ®NHNH:

\/

[C7HsCIFO]
m/z 157/159
(Benzoyl Cation)

- CO

\/

[CeHsCIF]*
m/z 129/131
(Phenyl Cation)

Click to download full resolution via product page

Caption: Predicted primary fragmentation pathway for 2-Chloro-5-fluorobenzohydrazide in
EI-MS.

Conclusion and Future Outlook

2-Chloro-5-fluorobenzohydrazide represents a molecule of high potential for synthetic and
medicinal chemistry. This guide establishes its fundamental chemical identity through structural
analysis, provides a reliable and detailed protocol for its synthesis from a commercially
available precursor, and offers a robust predictive framework for its spectroscopic
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characterization. The presence of the versatile hydrazide moiety combined with the strategic

placement of chloro and fluoro substituents makes it an ideal scaffold for the development of

new chemical entities. Researchers can use this compound as a building block for creating

extensive libraries of derivatives, such as Schiff bases and heterocyclic compounds, for

screening in various biological assays.[1] Future experimental work should focus on validating

the predicted physicochemical and spectroscopic properties and exploring the biological

activity profile of this promising compound.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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